Cas no 2172605-68-2 (2-(1-hydroxycyclohexyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 2-(1-hydroxycyclohexyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2172605-68-2
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 6435049
• PubChem ID: 165836091
• Update Time: 2025-06-03

2-(1-hydroxycyclohexyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxycyclohexyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid
• 2172605-68-2
• EN300-1633891
• 2-(1-hydroxycyclohexyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C13H20O4/c14-11(15)13(8-9-4-5-10(13)17-9)12(16)6-2-1-3-7-12/h9-10,16H,1-8H2,(H,14,15)
• InChI Key： HLERGFQGTXQBKT-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(=O)O)(C2)C1(CCCCC1)O

Computed Properties

• Exact Mass: 240.13615911g/mol
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-hydroxycyclohexyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid

Comprehensive Overview of 2-(1-hydroxycyclohexyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2172605-68-2)

The compound 2-(1-hydroxycyclohexyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2172605-68-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its intricate bicyclic framework and functional groups, including a hydroxycyclohexyl moiety and a carboxylic acid, make it a versatile intermediate for pharmaceutical research. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 2-(1-hydroxycyclohexyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has surged due to their role in developing next-generation therapeutics. This compound's oxabicyclo[2.2.1]heptane core is a key feature, often associated with enhanced bioavailability and metabolic stability—a hot topic in AI-driven drug design and computational chemistry. Users frequently search for terms such as "bicyclic carboxylic acid derivatives" or "hydroxycyclohexyl compounds in drug development," reflecting the growing interest in this niche.

The synthesis of CAS No. 2172605-68-2 involves multi-step organic reactions, including cycloaddition and oxidation processes, which are widely discussed in academic forums and patent literature. Its chiral centers and steric hindrance pose challenges for scalable production, making it a subject of optimization studies. Industry professionals often inquire about "green synthesis methods for bicyclic compounds" or "cost-effective routes to hydroxycyclohexyl derivatives," aligning with the global push for sustainable chemistry.

From a pharmacological perspective, 2-(1-hydroxycyclohexyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has shown promise in preliminary studies for modulating enzyme inhibition and receptor binding. Its carboxylic acid group allows for salt formation, improving solubility—a critical factor in formulation science. Searches like "bicyclic acids as bioactive molecules" or "oxabicycloheptane derivatives in CNS drugs" highlight its relevance in addressing unmet medical needs, such as neurodegenerative diseases.

In the context of intellectual property, patents covering CAS No. 2172605-68-2 and its analogs often cite applications in small-molecule therapeutics and prodrug development. The compound's structural complexity offers ample opportunities for patentability, a trending topic among biotech startups. Queries such as "novel bicyclic compounds patent landscape" or "hydroxycyclohexyl-based drug candidates" dominate professional databases, underscoring its commercial potential.

Analytical characterization of 2-(1-hydroxycyclohexyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid relies on advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and confirm stereochemistry, which are vital for regulatory compliance. Lab technicians frequently search for "analytical protocols for bicyclic carboxylic acids" or "spectroscopic data of oxabicycloheptane derivatives," emphasizing the need for standardized protocols.

Environmental and safety profiles of CAS No. 2172605-68-2 are also under scrutiny, as the industry prioritizes eco-friendly chemicals. Its low toxicity and biodegradability, inferred from structural analogs, make it a candidate for green chemistry initiatives. Popular searches include "sustainable synthesis of bicyclic acids" and "environmental impact of hydroxycyclohexyl compounds," reflecting societal shifts toward responsible research.

In conclusion, 2-(1-hydroxycyclohexyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2172605-68-2) represents a fascinating intersection of chemistry and pharmacology. Its multifunctional architecture and therapeutic potential continue to inspire innovation, addressing both scientific challenges and market demands. As research evolves, this compound is poised to play a pivotal role in advancing precision medicine and synthetic methodology.